Cas no 32383-02-1 (2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide)

• Product Name: 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• CAS No: 32383-02-1
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD30716798
• CID: 1450238
• PubChem ID: 13221211
• Update Time: 2025-11-06

2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide
• pyridine-2,3-dicarboxylic acid dimethyl ester N-oxide
• DB-214315
• 32383-02-1
• SCHEMBL846257
• dimethyl pyridine-2,3-dicarboxylate 1-oxide
• dimethyl 1-oxidopyridin-1-ium-2,3-dicarboxylate
• MFCD30716798
• N12523
• 2,3-bis(methoxycarbonyl)pyridin-1-ium-1-olate
• 2,3-Bis(methoxycarbonyl)pyridine1-oxide
• 2,3-Bis(methoxycarbonyl)pyridine 1-oxide
• XEVROCIBWHZFQS-UHFFFAOYSA-N
• dimethyl pyridinedicarboxylate N-oxide

• MDL： MFCD30716798
• Inchi： 1S/C9H9NO5/c1-14-8(11)6-4-3-5-10(13)7(6)9(12)15-2/h3-5H,1-2H3
• InChI Key： XEVROCIBWHZFQS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC=C[N+]=1[O-])=O

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (97 g/l) (25 º C),
• PSA: 79.54

Additional information on 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide

Comprehensive Guide to 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide (CAS No. 32383-02-1)

2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide (CAS No. 32383-02-1) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This compound, often referred to as a pyridine derivative, plays a critical role in the synthesis of bioactive molecules. Its unique structure, featuring a dimethyl ester and an N-oxide group, makes it a valuable intermediate in medicinal chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for heterocyclic compounds like 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide is driven by advancements in green chemistry and sustainable synthesis methods. Many users search for "pyridine N-oxide applications" or "dimethyl ester derivatives in pharmaceuticals," reflecting the compound's relevance in modern research. Its stability and reactivity under mild conditions make it a preferred choice for developing catalysts and ligands in organic transformations.

One of the most frequently asked questions about CAS No. 32383-02-1 is its role in drug design. The compound's ability to act as a building block for bioactive molecules has been explored in studies targeting anti-inflammatory and antimicrobial agents. Additionally, its solubility and stability properties are often discussed in forums and research papers, making it a hot topic among chemists and formulators.

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In summary, 2,3-Pyridinedicarboxylic acid, dimethyl ester, 1-oxide (CAS No. 32383-02-1) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and reactivity ensure its continued relevance in scientific and industrial advancements. For those seeking detailed synthetic protocols or safety data, reputable chemical databases and peer-reviewed journals remain the best resources.